Montelukast Methyl Ketone
Montelukast Methyl Ketone
Brand Name:
Vulcanchem
CAS No.:
937275-23-5
VCID:
VC0131817
InChI:
InChI=1S/C34H32ClNO3S/c1-23(37)30-8-3-2-6-25(30)12-16-32(40-22-34(17-18-34)21-33(38)39)27-7-4-5-24(19-27)9-14-29-15-11-26-10-13-28(35)20-31(26)36-29/h2-11,13-15,19-20,32H,12,16-18,21-22H2,1H3,(H,38,39)/b14-9+/t32-/m1/s1
SMILES:
CC(=O)C1=CC=CC=C1CCC(C2=CC=CC(=C2)C=CC3=NC4=C(C=CC(=C4)Cl)C=C3)SCC5(CC5)CC(=O)O
Molecular Formula:
C₃₄H₃₂ClNO₃S
Molecular Weight:
570.1 g/mol
Montelukast Methyl Ketone
CAS No.: 937275-23-5
Reference Standards
VCID: VC0131817
Molecular Formula: C₃₄H₃₂ClNO₃S
Molecular Weight: 570.1 g/mol
| CAS No. | 937275-23-5 |
|---|---|
| Product Name | Montelukast Methyl Ketone |
| Molecular Formula | C₃₄H₃₂ClNO₃S |
| Molecular Weight | 570.1 g/mol |
| IUPAC Name | 2-[1-[[(1R)-3-(2-acetylphenyl)-1-[3-[(E)-2-(7-chloroquinolin-2-yl)ethenyl]phenyl]propyl]sulfanylmethyl]cyclopropyl]acetic acid |
| Standard InChI | InChI=1S/C34H32ClNO3S/c1-23(37)30-8-3-2-6-25(30)12-16-32(40-22-34(17-18-34)21-33(38)39)27-7-4-5-24(19-27)9-14-29-15-11-26-10-13-28(35)20-31(26)36-29/h2-11,13-15,19-20,32H,12,16-18,21-22H2,1H3,(H,38,39)/b14-9+/t32-/m1/s1 |
| Standard InChIKey | DYLOVNSFPNMSRY-OTVRWNPNSA-N |
| Isomeric SMILES | CC(=O)C1=CC=CC=C1CC[C@H](C2=CC=CC(=C2)/C=C/C3=NC4=C(C=CC(=C4)Cl)C=C3)SCC5(CC5)CC(=O)O |
| SMILES | CC(=O)C1=CC=CC=C1CCC(C2=CC=CC(=C2)C=CC3=NC4=C(C=CC(=C4)Cl)C=C3)SCC5(CC5)CC(=O)O |
| Canonical SMILES | CC(=O)C1=CC=CC=C1CCC(C2=CC=CC(=C2)C=CC3=NC4=C(C=CC(=C4)Cl)C=C3)SCC5(CC5)CC(=O)O |
| Synonyms | 1-[[[(1R)-3-(2-Acetylphenyl)-1-[3-[(1E)-2-(7-chloro-2-quinolinyl)ethenyl]phenyl]propyl]thio]methyl]cyclopropaneacetic Acid; |
| PubChem Compound | 16719289 |
| Last Modified | Nov 12 2021 |
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